Cas no 1262019-48-6 (2-Chloro-5-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-Chloro-5-(trifluoromethoxy)cinnamic acid
• CAS No: 1262019-48-6
• MF: C₁₀H₆ClF₃O₃
• MW: 266.601052761078
• CID: 4949002
• Update Time: 2025-05-21

2-Chloro-5-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethoxy)cinnamic acid

• Inchi： 1S/C10H6ClF3O3/c11-8-3-2-7(17-10(12,13)14)5-6(8)1-4-9(15)16/h1-5H,(H,15,16)/b4-1+
• InChI Key： IKRRNFMOZUGONO-DAFODLJHSA-N
• SMILES： ClC1=CC=C(C=C1/C=C/C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5

Additional information on 2-Chloro-5-(trifluoromethoxy)cinnamic acid

Recent Advances in the Study of 2-Chloro-5-(trifluoromethoxy)cinnamic Acid (CAS: 1262019-48-6)

2-Chloro-5-(trifluoromethoxy)cinnamic acid (CAS: 1262019-48-6) is a fluorinated cinnamic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 2-Chloro-5-(trifluoromethoxy)cinnamic acid, highlighting its utility as a building block for the development of novel anti-inflammatory agents. The study demonstrated that the trifluoromethoxy group significantly enhances the compound's metabolic stability, making it a promising candidate for drug development. Additionally, the chloro-substituted aromatic ring was found to improve binding affinity to target proteins, particularly those involved in inflammatory pathways.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 2-Chloro-5-(trifluoromethoxy)cinnamic acid. The compound exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest potential applications in addressing antibiotic-resistant infections.

Beyond its antimicrobial and anti-inflammatory properties, 2-Chloro-5-(trifluoromethoxy)cinnamic acid has also been investigated for its role in cancer therapy. A 2024 preprint study available on ChemRxiv reported that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic regulators, such as Bcl-2 and caspase-3. The study further highlighted the compound's selectivity, with minimal cytotoxicity observed in non-cancerous cells, underscoring its potential as a targeted therapeutic agent.

In conclusion, 2-Chloro-5-(trifluoromethoxy)cinnamic acid (CAS: 1262019-48-6) represents a versatile and pharmacologically relevant compound with applications spanning anti-inflammatory, antimicrobial, and anticancer therapies. Ongoing research continues to uncover its mechanistic underpinnings and optimize its therapeutic potential. Future studies may focus on structural modifications to enhance its bioavailability and target specificity, paving the way for its translation into clinical applications.